Cas no 39604-97-2 (1-Ethynyl-4-propoxybenzene)

• Product Name: 1-Ethynyl-4-propoxybenzene
• CAS No: 39604-97-2
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD00173879
• CID: 55056
• PubChem ID: 2775123
• Update Time: 2025-09-23

1-Ethynyl-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-4-propoxybenzene
• 4-n-Propoxyphenylacetylene
• 1-ETH-1-YNYL-4-PROPOXYBENZENE
• p-Ethynylpropoxybenzene
• 1-ethynyl-4-propoxy-benzene
• Benzene, 1-ethynyl-4-propoxy-
• 4-Propoxyphenylacetylene
• Ethynyl-4-propoxybenzene
• 1-ethinyl-4-propoxybenzene
• 4-n-propyloxyphenylacetylene
• 4-(propoxy)-phenylacetylene
• 4-ETHYNYLPROPOXYBENZENE
• Benzene,1-ethynyl-4-propoxy-
• 4-(n-propyloxy)phenylacetylene
• NMKZRVMAECEGMV-UHFFFAOYSA-N
• AS
• A18730
• J-504624
• CS-0061507
• SB66930
• SCHEMBL163688
• DS-18464
• AKOS009158161
• EN300-2522149
• MFCD00173879
• SY239061
• 39604-97-2
• FT-0607723
• DTXSID30379397
• DB-030737

• MDL： MFCD00173879
• Inchi： 1S/C11H12O/c1-3-9-12-11-7-5-10(4-2)6-8-11/h2,5-8H,3,9H2,1H3
• InChI Key： NMKZRVMAECEGMV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#C)=CC=1)CCC

Computed Properties

• Exact Mass: 160.08900
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 93 °C
• PSA: 9.23000
• LogP: 2.45670
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Ethynyl-4-propoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers